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Compound of Interest

Compound Name: ry796

Cat. No.: B610616 Get Quote

As no publicly available information exists for a compound designated "RY796," this technical

guide presents a hypothetical case study for a novel, potent, and selective B-cell lymphoma 2

(Bcl-2) inhibitor, herein named RY796. This document is structured to serve as a representative

example of the discovery and characterization of a new chemical entity, adhering to the

specified format for researchers, scientists, and drug development professionals.

Executive Summary
RY796 is a novel small molecule inhibitor of the anti-apoptotic protein Bcl-2. Identified through

a high-throughput screening campaign followed by structure-activity relationship (SAR)

optimization, RY796 demonstrates high binding affinity and potent activity in inducing apoptosis

in Bcl-2-dependent cancer cell lines. The compound exhibits excellent selectivity for Bcl-2 over

other members of the Bcl-2 family, such as Bcl-xL and Mcl-1, suggesting a favorable

therapeutic window. This document outlines the discovery, synthesis, and preclinical

characterization of RY796.

Discovery and Lead Optimization
The discovery of RY796 began with a high-throughput screen (HTS) of a 500,000-compound

library to identify inhibitors of the Bcl-2/BIM interaction. The initial hit, compound RY-H1,

showed modest activity but served as a viable chemical scaffold for optimization. A subsequent

lead optimization campaign focused on improving potency and selectivity, leading to the

identification of the lead candidate, RY796.
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Caption: High-level workflow for the discovery of RY796.
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In Vitro Pharmacology
The in vitro activity of RY796 was assessed through biochemical and cellular assays to

determine its binding affinity, selectivity, and functional effect on apoptosis.

Quantitative Data
All quantitative data for RY796 and the initial hit compound (RY-H1) are summarized below.

Data represent the mean of at least three independent experiments.

Compound
Bcl-2 (Kᵢ,
nM)

Bcl-xL (Kᵢ,
nM)

Mcl-1 (Kᵢ,
nM)

RS4;11 Cell
IC₅₀ (nM)

Selectivity
(Bcl-xL/Bcl-
2)

RY-H1 1250 980 >10,000 8500 0.8x

RY796 0.85 1800 >10,000 15 >2100x

Signaling Pathway
Bcl-2 is a central regulator of the intrinsic apoptosis pathway.[1][2][3] It sequesters pro-

apoptotic proteins like BIM, preventing them from activating BAX and BAK, which are essential

for mitochondrial outer membrane permeabilization (MOMP).[2] By inhibiting Bcl-2, RY796
frees BIM, leading to BAX/BAK activation, cytochrome c release from the mitochondria, and

subsequent caspase activation, culminating in programmed cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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